Cas no 57017-86-4 (Bicyclo[2.2.1]heptane-1-methanesulfonic acid (9CI))

Bicyclo[2.2.1]heptane-1-methanesulfonic acid (9CI) structure
57017-86-4 structure
Product Name:Bicyclo[2.2.1]heptane-1-methanesulfonic acid (9CI)
CAS No:57017-86-4
MF:C8H14O3S
MW:190.259961605072
CID:946342
PubChem ID:18510740
Update Time:2025-04-19

Bicyclo[2.2.1]heptane-1-methanesulfonic acid (9CI) Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.1]heptane-1-methanesulfonic acid (9CI)
    • 4-bicyclo[2.2.1]heptanylmethanesulfonic acid
    • 57017-86-4
    • BICYCLO[2.2.1]HEPTANE-1-METHANESULFONIC ACID
    • (Bicyclo[2.2.1]heptan-1-yl)methanesulfonic acid
    • SCHEMBL338891
    • BICYCLO[2.2.1]HEPTAN-1-YLMETHANESULFONIC ACID
    • bicyclo-(2,2,1) hept-1-ylmethane-sulfonic acid
    • DB-264515
    • DTXSID90594302
    • Inchi: 1S/C8H14O3S/c9-12(10,11)6-8-3-1-7(5-8)2-4-8/h7H,1-6H2,(H,9,10,11)
    • InChI Key: GMQBTYDSNWTPBJ-UHFFFAOYSA-N
    • SMILES: S(CC12CCC(CC1)C2)(=O)(=O)O

Computed Properties

  • Exact Mass: 190.06636548g/mol
  • Monoisotopic Mass: 190.06636548g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 62.8Ų
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